molecular formula C13H7BrClNO B8280257 3-(3-Chlorophenyl)-5-bromo-2,1-benzisoxazole

3-(3-Chlorophenyl)-5-bromo-2,1-benzisoxazole

Cat. No. B8280257
M. Wt: 308.56 g/mol
InChI Key: KECVVVHUNGZETI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Chlorophenyl)-5-bromo-2,1-benzisoxazole is a useful research compound. Its molecular formula is C13H7BrClNO and its molecular weight is 308.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Chlorophenyl)-5-bromo-2,1-benzisoxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Chlorophenyl)-5-bromo-2,1-benzisoxazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H7BrClNO

Molecular Weight

308.56 g/mol

IUPAC Name

5-bromo-3-(3-chlorophenyl)-2,1-benzoxazole

InChI

InChI=1S/C13H7BrClNO/c14-9-4-5-12-11(7-9)13(17-16-12)8-2-1-3-10(15)6-8/h1-7H

InChI Key

KECVVVHUNGZETI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)C2=C3C=C(C=CC3=NO2)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Sodium hydroxide (0.62 mol) was dissolved in methanol (100 ml) and the mixture was cooled till room temperature. 1-bromo-4-nitro-benzene (0.124 mol), followed by 3-chloro-benzeneacetonitrile (0.223 mol) were added dropwise, the temperature raised till 50° C. and the mixture was stirred at room temperature for one night. The mixture was poured into water and ice, the precipitate was filtered off, washed with water and extracted with CH2Cl2 and CH3OH. The organic layer was dried (MgSO4), filtered off and evaporated till dryness. The residue was taken up in Et2O, filtered off and dried, yielding 13.2 g (34.8%) of 5-bromo-3-(3-chlorophenyl)-2,1-benzisoxazole, mp. 163° C. (intermediate 1).
Quantity
0.62 mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.124 mol
Type
reactant
Reaction Step Two
Quantity
0.223 mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

Sodium hydroxide (0.62 mol) was dissolved in methanol (100 mol) and the mixture was cooled till room temperature. 1-bromo-4-nitro-benzene (0.124 mol), followed by 3-chloro-benzeneacetonitrile (0.223 mol) were added dropwise, the temperature raised till 50° C. and the mixture was stirred at room temperature for one night. The mixture was poured into water and ice, the precipitate was filtered off, washed with water and extracted with DME and methanol. The organic layer was dried (MgSO4), filtered off and evaporated till dryness. The residue was taken up in diethylether, filtered off and dried, yielding 13.2 g (34.8%) of 5-bromo-3-(3-chlorophenyl)-2,1-benzisoxazole, mp. 163° C. (intermediate 1).
Quantity
0.62 mol
Type
reactant
Reaction Step One
Quantity
100 mol
Type
reactant
Reaction Step One
Quantity
0.124 mol
Type
reactant
Reaction Step Two
Quantity
0.223 mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.